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Compound of Interest

Compound Name: Phenyildichlorosilane

Cat. No.: B156791

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
phenyldichlorosilane, specifically its boiling point and density. The information is presented to
be a valuable resource for laboratory and development work.

Quantitative Data Summary

The physical properties of phenyldichlorosilane are critical for its handling, reaction setup,
and purification. The following table summarizes the key quantitative data for its boiling point

and density.
Physical Property Value Conditions
Boiling Point 64.5-66 °C at 10 mmHg
Density 1.204 - 1.2115 g/mL at 25 °C

Experimental Protocols

While specific experimental protocols for the determination of phenyldichlorosilane's physical
properties are not detailed in readily available literature, the following are general and widely
accepted methodologies for determining the boiling point and density of liquid chemical
compounds.
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Determination of Boiling Point

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For compounds like phenyldichlorosilane, which have relatively high boiling points
at atmospheric pressure, determination under reduced pressure is common to prevent
decomposition.

« Distillation Method: A simple or fractional distillation apparatus can be used. The liquid is
heated in a flask, and the temperature of the vapor that distills is measured. The boiling point
is the temperature at which a steady stream of distillate is collected. For an accurate
determination, the thermometer bulb must be positioned correctly in the distillation head, just
below the side arm leading to the condenser.

e Thiele Tube Method: This microscale method is suitable for small sample volumes. A small
sample of the liquid is placed in a fusion tube, and a capillary tube, sealed at one end, is
inverted into it. The assembly is attached to a thermometer and heated in a Thiele tube
containing a high-boiling inert liquid (e.g., mineral oil). As the temperature rises, a stream of
bubbles will emerge from the capillary tube. The heat is then removed, and the temperature
at which the liquid is drawn back into the capillary tube is recorded as the boiling point.[1][2]

Determination of Density
Density is the mass per unit volume of a substance.

e Using a Graduated Cylinder and Balance: A straightforward method involves measuring a
specific volume of the liquid in a graduated cylinder and then weighing it on an analytical
balance. The density is calculated by dividing the mass of the liquid by its volume. While
simple, the accuracy of this method is limited by the precision of the graduated cylinder.

o Pycnometer Method: For higher accuracy, a pycnometer (a flask with a specific, accurately
known volume) is used. The pycnometer is weighed empty, then filled with the liquid and
weighed again. The mass of the liquid is determined by subtraction. The density is then
calculated by dividing the mass by the known volume of the pycnometer. Temperature
control is crucial for this method as density is temperature-dependent.

e Hydrostatic Weighing: This method involves weighing a solid of known volume and mass
both in air and submerged in the liquid. The difference in weight is equal to the weight of the
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displaced liquid. From this, the density of the liquid can be calculated. This technique is
capable of yielding highly precise results.[3][4]

Logical Relationship of Physical Properties

The following diagram illustrates the logical flow for the determination and application of the
physical properties of phenyldichlorosilane.
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Caption: Logical workflow for determining and applying the physical properties of
phenyldichlorosilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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